1-(2-hydroxy-2-methylpropyl)-2,5,5,8a-tetramethyldecahydro-2-naphthalenol

• IUPAC Name: 1-(2-hydroxy-2-methylpropyl)-2,5,5,8a-tetramethyl-3,4,4a,6,7,8-hexahydro-1H-naphthalen-2-ol
• InChI: InChI=1S/C18H34O2/c1-15(2)9-7-10-17(5)13(15)8-11-18(6,20)14(17)12-16(3,4)19/h13-14,19-20H,7-12H2,1-6H3
• InChI Key: ZYGCRFVBDDZJPN-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCC2(C1CCC(C2CC(C)(C)O)(C)O)C)C
• Molecular Formula: C18H34O2
• Molecular Weight: 282.5 g/mol

Description

1-(2-hydroxy-2-methylpropyl)-2,5,5,8a-tetramethyldecahydro-2-naphthalenol, commonly known as Iso-E Super, is a synthetic fragrance compound used in various industries, including perfumery, cosmetics, and household products. This compound has gained significant attention in scientific research due to its unique aroma profile and potential physiological effects.

Mechanism of Action

The mechanism of action of Iso-E Super is not fully understood. However, it is believed to interact with olfactory receptors in the nasal cavity, triggering a response in the brain's limbic system, which is responsible for emotions and memory.
Biochemical and Physiological Effects
Iso-E Super has been shown to have a calming effect on the central nervous system, reducing stress and anxiety levels. Additionally, it has been found to have anti-inflammatory properties and may have potential as a treatment for certain skin conditions.

Advantages and Limitations for Lab Experiments

Iso-E Super has several advantages for laboratory experiments, including its stability and consistency in fragrance formulations. However, its synthetic nature may limit its use in certain studies that require natural compounds.

Future Directions

1. Further research on the mechanism of action of Iso-E Super and its potential therapeutic effects.
2. Exploration of Iso-E Super's potential as a treatment for skin conditions, such as eczema and psoriasis.
3. Investigation of the safety and toxicity of Iso-E Super in various applications.
4. Development of new fragrance formulations using Iso-E Super to enhance the sensory experience.
5. Study of the effects of Iso-E Super on cognitive function and memory.
In conclusion, Iso-E Super is a synthetic fragrance compound that has gained significant attention in scientific research due to its unique aroma profile and potential physiological effects. Its mechanism of action is not fully understood, but it has been shown to have a calming effect on the central nervous system and anti-inflammatory properties. Future research should focus on exploring its therapeutic potential, safety, and toxicity in various applications.

Synthesis Methods

The synthesis of Iso-E Super involves the reaction of 2-methyl-3-buten-2-ol with myrcene in the presence of a catalyst. The resulting product undergoes a series of chemical reactions, including hydrogenation, cyclization, and dehydrogenation, to form the final compound.

Scientific Research Applications

Iso-E Super has been extensively studied for its odor characteristics and sensory properties. In perfumery, it is often used as a fixative to enhance the longevity and stability of fragrances. Additionally, Iso-E Super has been shown to have potential therapeutic effects, such as reducing stress and anxiety levels.